Cas no 6805-19-2 ( )

• Product Name: &nbsp
• CAS No: 6805-19-2
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 968480
• PubChem ID: 261728
• Update Time: 2024-06-12

  Chemical and Physical Properties

Names and Identifiers

• 3-Oxours-12-en-30-oic acid
• Ifflaionic acid
• NSC-94656
• DTXSID20987788
• NSC94656
• 6826-33-1
• SCHEMBL20153328
• Urs-12-en-30-oic acid, 3-oxo-
•  

• Inchi： 1S/C30H46O3/c1-18-19(25(32)33)10-13-27(4)16-17-29(6)20(24(18)27)8-9-22-28(5)14-12-23(31)26(2,3)21(28)11-15-30(22,29)7/h8,18-19,21-22,24H,9-17H2,1-7H3,(H,32,33)/t18-,19+,21-,22+,24-,27+,28-,29+,30+/m0/s1
• InChI Key： DQOFFNPCGATPDE-MXMXHWDASA-N
• SMILES： C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@H]([C@@H]1C)C(O)=O)(C)CC3)[H])C)(C)CC2)[H])(C)C

Computed Properties

• Exact Mass: 454.34500
• Monoisotopic Mass: 454.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 7.29770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids